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Compound of Interest

Compound Name: Lsd1-IN-22

Cat. No.: B12397650

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of potent chemical compounds is paramount. This document provides essential safety
and logistical information for Lsd1-IN-22, a potent Lysine-specific demethylase 1 (LSD1)
inhibitor. The following procedural guidance is designed to be a critical resource for your
laboratory safety and chemical handling protocols.

Chemical and Physical Properties

A summary of the known quantitative data for Lsd1-IN-22 is provided below for easy reference.

Property Value Source
Molecular Formula C9H8BrF2N [1]
Molecular Weight 248.07 g/mol [1]

CAS Number 2821068-05-5 [1]

Ki value for LSD1 98 nM [1][2]
Solubility 10 mM in DMSO [1]
Appearance Solid [3]
Shipping Condition Room temperature [1]
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Personal Protective Equipment (PPE)

Given that a specific Safety Data Sheet (SDS) for Lsd1-IN-22 is not publicly available, a
conservative approach to personal protection is warranted. The following PPE is recommended
for handling Lsd1-IN-22, based on standard laboratory procedures for potent, powdered

chemical compounds.
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Specifications and Best
PPE Category Item o——
ractices

Nitrile or neoprene gloves are
recommended. Double-gloving
is advised when handling the
) ) ) solid compound or

Hand Protection Chemical-resistant gloves ]
concentrated solutions.
Discard gloves immediately
after handling and wash hands

thoroughly.[4][5]

A fully buttoned, long-sleeved
lab coat should be worn to
protect clothing and skin.[4][5]
Body Protection Laboratory coat For handling larger quantities
or in case of potential for
significant spills, a disposable

gown is recommended.

Required at all times when in

o the laboratory where Lsd1-IN-
Safety glasses with side ] )
] ) ) 22 is being handled. A face
Eye and Face Protection shields or chemical splash

goggles

shield should be worn in
addition to goggles when there

is a risk of splashing.[5]

A fit-tested N95 respirator or
higher is recommended when
handling the powdered form of
Respiratory Protection NIOSH-approved respirator Lsd1-IN-22 outside of a
certified chemical fume hood to
prevent inhalation of airborne

particles.[6]

Required in all laboratory
Foot Protection Closed-toe shoes settings to protect against
spills.[4]
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Operational and Disposal Plans

A clear, step-by-step plan for the handling and disposal of Lsd1-IN-22 is crucial to maintain a

safe laboratory environment.

Operational Plan: Step-by-Step Handling Procedure

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store Lsd1-IN-22 in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[7] The compound should be stored at room
temperature as per the shipping conditions.[1]

Preparation for Use:

o All handling of the solid compound should be performed in a certified chemical fume hood
to minimize inhalation exposure.

o Before handling, ensure all necessary PPE is correctly worn.

o Use dedicated spatulas and weighing papers for handling the powder.

Solution Preparation:

o Prepare solutions in the chemical fume hood.

o Lsd1-IN-22 is soluble in DMSO at 10 mM.[1]

o Add the solvent slowly to the solid to avoid splashing.

Use in Experiments:

o When using solutions of Lsd1-IN-22, continue to wear appropriate PPE.

o Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

Spill Management:
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o In case of a small spill, absorb the material with an inert absorbent material (e.g.,
vermiculite, sand) and place it in a sealed container for disposal.

o For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

o Chemical Waste: All solid waste (e.g., contaminated weighing papers, pipette tips, gloves)
and solutions containing Lsd1-IN-22 should be disposed of as hazardous chemical waste.

o Containers: Collect all waste in clearly labeled, sealed containers.

e Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.
Consult with your institution's Environmental Health and Safety (EHS) department for

specific guidance.

Experimental Workflow for Safe Handling
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Experimental Workflow for Lsd1-IN-22 Handling

Preparation

Receive & Inspect Package

If package is intact

Store in a Cool, Dry, Well-Ventilated Area

:

Don Appropriate PPE

Handling (in [Fume Hood)

Weigh Solid Compound

;

Prepare Stock Solution (e.g., in DMSO)

Experimentation

Perform Experiment

Disposal

Collect Waste in Labeled Containers

:

Dispose of Hazardous Waste per EHS Guidelines
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Simplified LSD1 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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